Cas no 1233952-35-6 (Tert-Butyl 1-(2-amino-6-fluorophenyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(2-amino-6-fluorophenyl)piperidin-4-ylcarbamate
• CAS No: 1233952-35-6
• MF: C₁₆H₂₄FN₃O₂
• MW: 309.379067420959
• CID: 4788412
• Update Time: 2025-10-29

Tert-Butyl 1-(2-amino-6-fluorophenyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(2-amino-6-fluorophenyl)piperidin-4-ylcarbamate
• Tert-Butyl 1-(2-amino-6-fluorophenyl)piperidin-4-ylcarbamate

• Inchi： 1S/C16H24FN3O2/c1-16(2,3)22-15(21)19-11-7-9-20(10-8-11)14-12(17)5-4-6-13(14)18/h4-6,11H,7-10,18H2,1-3H3,(H,19,21)
• InChI Key： FRAXIPXMXJWFDH-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N1CCC(CC1)NC(=O)OC(C)(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 378
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6

Additional information on Tert-Butyl 1-(2-amino-6-fluorophenyl)piperidin-4-ylcarbamate

Tert-Butyl 1-(2-Amino-6-Fluorophenyl)piperidin-4-ylcarbamate (CAS No. 1233952-35-6): An Overview of Its Structure, Properties, and Applications

Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate (CAS No. 1233952-35-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its complex molecular architecture, which includes a tert-butyl group, a piperidine ring, and a substituted phenyl moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The molecular formula of Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate is C₁₇H₂₄FN₃O₂, with a molecular weight of approximately 317.4 g/mol. The compound's structure can be visualized as a piperidine ring attached to a tert-butyl carbamate group, with a 2-amino-6-fluorophenyl substituent at the 1-position of the piperidine ring. This arrangement of functional groups provides the molecule with a high degree of conformational flexibility and specific binding affinities, which are crucial for its biological activity.

In recent years, Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate has been the subject of numerous studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent binding to specific receptors, such as serotonin (5-HT) receptors, which are implicated in various neurological and psychiatric conditions.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate for serotonin receptors. The results demonstrated that the compound has high affinity for the 5-HT_1A receptor subtype, with a Ki value in the low nanomolar range. This finding suggests that Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate could be a promising lead compound for the development of novel anxiolytic and antidepressant drugs.

Beyond its potential as a CNS modulator, Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate has also been explored for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. A study published in the Inflammation Research Journal in 2020 evaluated the anti-inflammatory effects of this compound in vitro and in vivo models. The results indicated that Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate significantly reduced pro-inflammatory cytokine production and inhibited nuclear factor-kappa B (NF-kB) activation, suggesting its potential as an anti-inflammatory agent.

The synthesis of Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate involves several steps, including the formation of the piperidine ring, introduction of the tert-butyl carbamate group, and substitution with the 2-amino-6-fluorophenyl moiety. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the fluorinated phenyl group onto the piperidine ring. This method provides high yields and good selectivity, making it suitable for large-scale production.

In addition to its therapeutic potential, Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can selectively modulate specific biological targets, providing valuable tools for understanding complex biological processes. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound can serve as an effective probe for investigating serotonin receptor signaling pathways in cellular models.

The safety profile of Tert-Butyl 1-(2-Amino-6-fluorophenyl)piperidin-4-ylcarbamate is another important aspect to consider. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, Tert-butyl 1-(2-amino-6-fluorophenyl)piperidin-4-ylicarbamate (CAS No. 1233952-35-6) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for developing novel therapies for CNS disorders, inflammatory diseases, and other conditions. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, highlighting its significance in modern drug discovery efforts.